Cas no 142696-63-7 (benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside)

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside structure
142696-63-7 structure
Product Name:benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
CAS No:142696-63-7
MF:C21H26O10
MW:438.42514
CID:2024748

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • benzyl alcohol 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • benzyl-2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • BGLU
    • O-benzyl-2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • phenylmethyl O-beta-D-glucopyranoside tetraacetate

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Production Method

Production Method 1

100-51-6 100-51-6
142696-63-7 142696-63-7
83113-54-6 83113-54-6
Reaction Conditions
1.1 Reagents: (-)-β-Pinene Catalysts: Tetrabutylammonium iodide Solvents: Dichloromethane ;  3 h, 0 °C; 0 °C → rt; overnight, rt
1.2 Solvents: Methanol ;  2 h, reflux
1.3 Reagents: Pyridine ;  overnight, rt
1.4 Reagents: Methanol
Reference
Direct Glycosylation of Bioactive Small Molecules with Glycosyl Iodide and Strained Olefin as Acid Scavenger
Gu, Xiangying; et al, Journal of Organic Chemistry, 2014, 79(3), 1100-1110

Production Method 2

100-51-6 100-51-6
59-23-4 59-23-4
142696-63-7 142696-63-7
83113-54-6 83113-54-6
Reaction Conditions
1.1 Catalysts: Bismuth nitrate ;  rt → 60 °C; 3 h, 60 °C
1.2 Reagents: Pyridine ;  rt
Reference
Direct Glycosylation of Unprotected and Unactivated Sugars Using Bismuth Nitrate Pentahydrate
Polanki, Innaiah K.; et al, Journal of Carbohydrate Chemistry, 2015, 34(4), 196-205

Production Method 3

86196-36-3 86196-36-3
142696-63-7 142696-63-7
83113-54-6 83113-54-6
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ;  overnight, rt
Reference
1,2-cis Alkyl glycosides: straightforward glycosylation from unprotected 1-thioglycosyl donors
Meng, Bo; et al, Organic & Biomolecular Chemistry, 2014, 12(28), 5182-5191

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Raw materials

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Preparation Products

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Related Literature

142696-63-7 (benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside) Related Products

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